Cas no 1314894-86-4 (1,4-Difluoro-2-iodo-5-methoxybenzene)

• Product Name: 1,4-Difluoro-2-iodo-5-methoxybenzene
• CAS No: 1314894-86-4
• MF: C₇H₅F₂IO
• MW: 270.02
• CID: 5075848
• Update Time: 2026-03-01

1,4-Difluoro-2-iodo-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Difluoro-2-iodo-5-methoxybenzene

• Inchi： 1S/C7H5F2IO/c1-11-7-3-4(8)6(10)2-5(7)9/h2-3H,1H3
• InChI Key： FSLQHUUMXVWLNB-UHFFFAOYSA-N
• SMILES： C1(F)=CC(OC)=C(F)C=C1I

Additional information on 1,4-Difluoro-2-iodo-5-methoxybenzene

Research Brief on 1,4-Difluoro-2-iodo-5-methoxybenzene (CAS: 1314894-86-4) in Chemical Biology and Pharmaceutical Applications

1,4-Difluoro-2-iodo-5-methoxybenzene (CAS: 1314894-86-4) is a fluorinated and iodinated aromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in organic synthesis, particularly in the development of novel bioactive molecules and radiopharmaceuticals. Its unique structure, featuring both fluorine and iodine substituents, makes it a valuable intermediate for further functionalization through cross-coupling reactions and nucleophilic substitutions.

Recent studies have highlighted the role of 1,4-Difluoro-2-iodo-5-methoxybenzene in the synthesis of targeted therapeutics, including kinase inhibitors and PET (positron emission tomography) imaging agents. The presence of fluorine atoms enhances the metabolic stability and bioavailability of derived compounds, while the iodine moiety allows for further modifications, such as radioiodination for diagnostic applications. Researchers have successfully employed this compound in palladium-catalyzed coupling reactions to generate complex heterocyclic structures with potential anticancer and antimicrobial activities.

In a 2023 study published in the Journal of Medicinal Chemistry, 1,4-Difluoro-2-iodo-5-methoxybenzene was utilized as a key intermediate in the synthesis of a new class of selective PI3K inhibitors. The compound's iodine atom facilitated a crucial Sonogashira coupling step, enabling the introduction of an alkyne functionality that was further elaborated into the final drug candidate. The resulting molecules exhibited nanomolar potency against cancer cell lines, demonstrating the compound's utility in medicinal chemistry.

Another significant application of 1,4-Difluoro-2-iodo-5-methoxybenzene has been in radiopharmaceutical development. A 2024 Nature Communications paper reported its use as a precursor for radioiodinated probes targeting tumor-associated antigens. The methoxy group provided an additional handle for further derivatization, allowing researchers to fine-tune the pharmacokinetic properties of the resulting imaging agents. These developments underscore the compound's importance in theranostic approaches, combining diagnostic and therapeutic capabilities.

The synthetic versatility of 1,4-Difluoro-2-iodo-5-methoxybenzene has also been demonstrated in materials science applications. Recent work has shown its potential in creating fluorinated liquid crystals and organic semiconductors, where the combination of fluorine and iodine substituents can modulate electronic properties and molecular packing. These findings suggest broader applications beyond pharmaceutical chemistry, extending into advanced materials development.

Future research directions for 1,4-Difluoro-2-iodo-5-methoxybenzene include exploring its use in DNA-encoded library technology for drug discovery and investigating its potential as a scaffold for covalent inhibitors. The compound's unique combination of reactivity and stability positions it as a valuable tool for chemical biology research and drug development pipelines. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications of this versatile building block in both academic and industrial settings.